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Compound of Interest

Compound Name: Isododecanol

Cat. No.: B1623501 Get Quote

Essential Safety and Handling Guide for
Isododecanol
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Isododecanol. Adherence to these

procedures is critical for ensuring laboratory safety and proper disposal.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Isododecanol
and related compounds. This information is crucial for risk assessment and planning.
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Property Value Substance

CAS Number 68526-85-2 Isodecanol

EINECS Number 271-234-0 Isodecanol

Flash Point
Between 37.8 and 93.3 °C

(100 and 200 °F)
Isododecane

Health Hazard Rating (NFPA)

3 (Short exposure could cause

serious temporary or moderate

residual injury)

Isododecane

Fire Hazard Rating (NFPA)

2 (Must be moderately heated

or exposed to relatively high

ambient temperature before

ignition can occur)

Isododecane

Reactivity Rating (NFPA)

0 (Normally stable, even under

fire exposure conditions, and is

not reactive with water)

Isododecane

Experimental Protocols: Safe Handling and Disposal
The following protocols provide a step-by-step guide for the safe handling and disposal of

Isododecanol in a laboratory setting.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following PPE is

mandatory when handling Isododecanol:

Eye and Face Protection: Chemical splash goggles are required at all times.[1][2] A face

shield should be worn over safety glasses during procedures with a high risk of splashing.[2]

[3]

Hand Protection: Chemical-resistant gloves, such as those made of nitrile rubber, are

essential.[4] Always inspect gloves for tears or punctures before use.
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Body Protection: A lab coat or chemical-resistant apron must be worn to protect against

spills.[1] For larger quantities or tasks with a higher risk of exposure, chemical-resistant

coveralls may be necessary.[3][4]

Footwear: Closed-toe shoes are mandatory in the laboratory.[1] Chemical-resistant boots are

recommended when handling large volumes of Isododecanol.[3][4]

Respiratory Protection: Work in a well-ventilated area.[5][6][7] If ventilation is inadequate or

there is a risk of inhaling vapors, a respirator with an organic vapor cartridge is required.[3][8]

Handling Procedures
Ventilation: Always handle Isododecanol in a well-ventilated area, preferably within a

chemical fume hood.[5][6][7]

Ignition Sources: Isododecanol is a flammable liquid.[5][9] Keep it away from open flames,

sparks, and other sources of ignition.[5][9] Use non-sparking tools and explosion-proof

equipment.[6][7][9]

Static Discharge: Take precautionary measures against static discharges, as they can ignite

flammable vapors.[5][9]

Storage: Store Isododecanol in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible materials and direct sunlight.[5][6][7][9]

Spills: In the event of a spill, eliminate all ignition sources.[5] Contain the spill using an inert

absorbent material such as sand or earth.[5] Collect the absorbed material into a suitable,

closed container for disposal.[5][6][7]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10][11][12] Seek medical attention.[11][12]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[6][8][10][12] If irritation persists, seek medical attention.[8]
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Inhalation: Move the affected person to fresh air.[6][8][10][11] If breathing is difficult,

administer oxygen.[6] If not breathing, give artificial respiration.[6][11][12] Seek immediate

medical attention.[6][8]

Ingestion: Do not induce vomiting.[5][6][8] Rinse the mouth with water.[6][12] Seek

immediate medical attention.[5][6][8]

Disposal Plan
Waste Disposal: Dispose of Isododecanol and any contaminated materials in accordance

with all applicable local, state, and federal regulations.[5][10] Incineration is the

recommended method of disposal.[5]

Container Disposal: Do not reuse empty containers as they may retain product residue and

explosive vapors.[9] Containers can be triple-rinsed and offered for recycling or

reconditioning, or punctured to make them unusable and disposed of in a sanitary landfill.[6]

Visual Workflow for Handling Isododecanol
The following diagram illustrates the logical workflow for the safe handling of Isododecanol,
from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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